5-[(4-ethoxyphenyl)amino]-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile

• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 5-(4-ethoxyanilino)-2-[(E)-2-thiophen-2-ylethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H15N3O2S/c1-2-22-14-7-5-13(6-8-14)20-18-16(12-19)21-17(23-18)10-9-15-4-3-11-24-15/h3-11,20H,2H2,1H3/b10-9+
• InChI Key: BBTGILJYTIFZNA-MDZDMXLPSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC2=C(N=C(O2)/C=C/C3=CC=CS3)C#N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C(N=C(O2)C=CC3=CC=CS3)C#N

Description

5-[(4-ethoxyphenyl)amino]-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile is a complex organic compound that features a combination of aromatic and heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-ethoxyphenyl)amino]-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile typically involves multi-step organic reactions. One common approach is the condensation of 4-ethoxyaniline with thiophene-2-carbaldehyde to form an intermediate Schiff base. This intermediate is then cyclized with cyanoacetic acid and a suitable dehydrating agent to form the oxazole ring. The final product is obtained after purification through recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

5-[(4-ethoxyphenyl)amino]-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: Electrophilic aromatic substitution can occur on the phenyl or thiophene rings.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Catalysts like palladium on carbon (Pd/C) with hydrogen gas.

Substitution: Halogenating agents like bromine or chlorinating agents.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Halogenated derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.

Biology

In biological research, derivatives of this compound have shown potential as enzyme inhibitors. They are studied for their ability to modulate biological pathways and their potential therapeutic applications.

Medicine

In medicinal chemistry, this compound is investigated for its potential as an anticancer agent. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Industry

In the industrial sector, this compound is used in the development of organic semiconductors and light-emitting diodes (LEDs)

Mechanism of Action

The mechanism of action of 5-[(4-ethoxyphenyl)amino]-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the biological pathway. The exact molecular targets and pathways depend on the specific application and the derivative used.

Comparison with Similar Compounds

Similar Compounds

Thiophene derivatives: Compounds like 2-aminothiophene and 2-thiophenecarboxaldehyde.

Oxazole derivatives: Compounds like 2-phenyl-1,3-oxazole and 4,5-diphenyl-1,3-oxazole.

Uniqueness

5-[(4-ethoxyphenyl)amino]-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile is unique due to its combination of an ethoxyphenyl group, a thiophene ring, and an oxazole ring. This unique structure imparts specific electronic and steric properties, making it suitable for various applications in medicinal chemistry and materials science.